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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565

The responsible management and disposal of chemical waste are critical for ensuring
personnel safety and environmental protection. Sebuthylazine, a chlorotriazine herbicide,
requires meticulous disposal procedures due to its potential hazards, including its toxicity to
aquatic life.[1][2] This guide provides essential, step-by-step information for the safe handling
and disposal of sebuthylazine in a laboratory setting, in accordance with federal regulations
and safety best practices.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is crucial to handle sebuthylazine with the
appropriate personal protective equipment (PPE) to minimize exposure.

o Ventilation: Always handle sebuthylazine in a well-ventilated area or within a chemical fume
hood to minimize the risk of inhalation.[3][4]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[3][5]
o Hand Protection: Use compatible, chemical-resistant gloves.[3][5]

o Body Protection: A lab coat or impervious clothing is necessary to prevent skin contact.[3]

[5]
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» Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in handling
areas. Wash hands thoroughly after handling the compound.[2][5]

Regulatory Framework

The disposal of pesticides like sebuthylazine is governed by stringent federal and state laws.
In the United States, the primary regulations are:

o Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA): This act governs the sale,
distribution, and use of pesticides. FIFRA mandates that pesticide labels include legally
binding instructions for disposal.[6][7]

e Resource Conservation and Recovery Act (RCRA): Once a pesticide is designated for
disposal, it becomes a waste product regulated under RCRA. This act provides a "cradle-to-
grave" framework for managing hazardous waste to ensure it is handled safely from
generation to final disposal.[6][7][8]

State and local regulations can be more stringent than federal requirements, so it is imperative
to consult with your institution's Environmental Health and Safety (EHS) department and local
authorities.[9]

Quantitative Hazard Data

The following table summarizes key toxicological data for sebuthylazine and the related
compound terbuthylazine to inform risk assessment and handling procedures.
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Property Value Interpretation Source(s)
1503 - 3000 mg/kg
Oral Toxicity (Rat (for )
) Harmful if swallowed. [4][10]
LD50) terbuthylazine/sebuthy
lazine)
) . 0.028 - 0.16 mg/L ) )
Aquatic Toxicity Very toxic to aquatic
(72h, for ) [1][11]
(Algae ErC50) ) life.
terbuthylazine)
Aquatic Toxicity >11 mg/L (48h, for Toxic to aquatic o
(Daphnia EC50) terbuthylazine) invertebrates.
) o ) 2.2 mg/L (96h,
Aquatic Toxicity (Fish ) ) ]
Rainbow Trout, for Toxic to fish. [11]

LC50)

terbuthylazine)

Bioaccumulation

Potential

log Pow: 3.4 (for

terbuthylazine)

Bioaccumulation is not
expected to be

significant.

[1]

Step-by-Step Disposal Procedure

The mandated and safest method for sebuthylazine disposal is through a licensed

professional waste disposal service.[4][5] Under no circumstances should this chemical be

poured down the drain or disposed of with general laboratory trash.[1][3][9]

Step 1: Waste Segregation and Collection

Isolate all waste containing sebuthylazine, including pure compound, solutions, contaminated

labware (e.g., pipette tips, vials), contaminated PPE, and spill cleanup materials. This prevents

cross-contamination and unintended chemical reactions.[5]

Step 2: Containerization

» Use a designated, leak-proof, and chemically compatible hazardous waste container.
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o Clearly label the container with "Hazardous Waste," the chemical name "Sebuthylazine,"
and all appropriate hazard pictograms (e.g., Health Hazard, Environmental Hazard).[5]

e Ensure the container has a secure, tight-fitting lid to prevent spills and vapor release.[5]

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area. The storage area should be away from incompatible materials such as
strong acids, alkalis, and oxidizing agents.[3][5]

Step 4: Arrange for Professional Disposal

o Contact your institution's EHS department or a licensed hazardous waste contractor to
arrange for pickup and disposal.[4][12]

» Provide the contractor with the Safety Data Sheet (SDS) and an accurate description of the
waste.

Step 5: Managing Empty Containers

o For empty containers that held sebuthylazine, triple rinse them with a suitable solvent.[10]
[11]

e The rinsate (the rinse water or solvent) is also considered hazardous waste and must be
collected in your designated sebuthylazine waste container.[9][11]

e Once properly rinsed, handle the uncleaned containers like the product itself or follow
specific institutional or local guidelines for their disposal.[1] Never reuse pesticide containers
for any other purpose.[9]

Step 6: Accidental Spill Response

In the event of a spill:
o Evacuate personnel from the immediate area and ensure adequate ventilation.[3]

e Wear the appropriate PPE as described above.[3]
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» Prevent the spill from spreading or entering drains or water courses.[3]

o Absorb the spill with an inert, non-combustible material such as diatomite, sand, or universal
binders.[3][10]

o Collect the contaminated absorbent material and place it in your designated hazardous
waste container for disposal.[5][10]

o Decontaminate the surface by scrubbing with alcohol or another suitable solvent, collecting
all materials for disposal as hazardous waste.[3]

Sebuthylazine Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
sebuthylazine waste in a laboratory setting.
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Caption: Decision-making workflow for the proper disposal of sebuthylazine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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